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Compound of Interest

Compound Name: 6-Undecanone
CAS No.: 71808-49-6
Cat. No.: B7769793
Get Quote
. J

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 6-Undecanone. Adherence to these
procedures is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Summary & Key Quantitative Data

6-Undecanone is a combustible liquid that may cause skin and eye irritation.[1] Ingestion may
lead to irritation of the digestive tract, and inhalation can cause respiratory tract irritation.[1] It is
crucial that all personnel are familiar with its properties and potential hazards before
commencing any work.
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Property Value

CAS Number 927-49-1[1]

Molecular Formula C11H220[1]

Molecular Weight 170.33 g/mol [1]

Appearance Colorless to slightly yellow liquid[2][3]
Boiling Point 228 °C (lit.)[3][4]

Melting Point 14.6 °C (lit.)[3][4]

Flash Point 88 °C (190.4 °F) - closed cup[4]
Density 0.831 g/mL at 25 °C (lit.)[3][4]
Solubility in Water 0.05 mg/mL at 25 °C[2]

Personal Protective Equipment (PPE)

The selection and proper use of appropriate PPE are paramount to the safe handling of 6-
Undecanone.
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PPE Category

Specification

Rationale & Citation

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1] A face
shield may be required in
situations with a higher risk of

splashing.

Protects against splashes and

airborne droplets.

Hand Protection

Wear appropriate protective
gloves to prevent skin

exposure.[1]

Provides a protective barrier
against skin contact. The
choice of glove material should
be based on chemical

resistance.

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin

exposure.[1] This includes a

lab coat and closed-toe shoes.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149. ANIOSH or
European Standard EN 149
approved vapor respirator
should be used when
necessary, especially in areas

with inadequate ventilation.[1]

Protects against the inhalation

of harmful vapors.

Operational and Disposal Plans

Handling and Storage:

¢ Always handle 6-Undecanone in a cool, dry, and well-ventilated area.[1][2]
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» Keep the container tightly closed when not in use.[1][2]

» Store away from heat, sparks, open flames, and other sources of ignition.[1][2]

e Ground and bond containers and receiving equipment to prevent static discharge.[5]
e Use only non-sparking tools.[5]

e Avoid contact with eyes, skin, and clothing.[1]

e Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]
 Remove and wash contaminated clothing before reuse.[1]

First Aid Measures:

 Inhalation: Remove the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water. If skin irritation occurs, seek medical advice.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. If eye irritation persists, get medical attention.[1]

 Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[1][6]

Spill and Leak Procedures:

o Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area.
Ensure adequate ventilation and remove all sources of ignition.[1][5]

» Containment: Absorb the spill with an inert material such as dry sand, earth, or vermiculite.[1]
For larger spills, dike the area to prevent spreading.[6]
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» Collection: Place the absorbed material into a designated chemical waste container.[1]
« Decontamination: Clean the spill area thoroughly.

Disposal Plan:

All waste materials, including contaminated absorbents and PPE, must be disposed of in
accordance with federal, state, and local regulations.

|t may be possible to burn the chemical in a chemical incinerator equipped with an
afterburner and scrubber system.

» Do not allow the product to enter drains or waterways.[5][7]

» Empty containers may retain product residue and can be hazardous. Do not reuse empty
containers.[1] They should be disposed of through an approved waste handling site.[7]

Workflow for Safe Handling of 6-Undecanone
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Workflow for Safe Handling of 6-Undecanone

4 Preparation ) 4 Spill & Waste Disposal )

Review SDS Gontain Spill with Inert MateriaD

QGOSSIZ?ngrc?\%?ti;)Pgoat)] Collect Waste in Labeled Container

j
4 Handling & Expenmentatlon

@Ork 0 2R EtEe Arej Gispose According to Regulations

(Fume Hood)

l - J
Keep Away from Ignition Sources
N J
4 Post-Experiment )
Y

Securely Close Container

:

Gtore in a Cool, Dry Placej
N J

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of 6-Undecanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 6-
Undecanone]. BenchChem, [2026]. [Online PDF]. Available at:
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guide-for-handling-6-undecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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